Cas no 68611-20-1 (Octadecanoic acid,chlorinated)

• Product Name: Octadecanoic acid,chlorinated
• CAS No: 68611-20-1
• MF: C₁₈H₃₄Cl₂O₂
• MW: 353.367364406586
• CID: 507470
• PubChem ID: 111338
• Update Time: 2025-04-19

Octadecanoic acid,chlorinated Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid,chlorinated
• 8,13-dichlorooctadecanoic acid
• Stearic acid, chlorinated
• chlorinated octadecanoic acid
• SCHEMBL8837022
• EINECS 271-888-7
• 68611-20-1

• Inchi： 1S/C18H34Cl2O2/c1-2-3-6-11-16(19)13-9-10-14-17(20)12-7-4-5-8-15-18(21)22/h16-17H,2-15H2,1H3,(H,21,22)
• InChI Key： VLHYFAUKANKAAJ-UHFFFAOYSA-N
• SMILES： ClC(CCCCCCC(=O)O)CCCCC(CCCCC)Cl

Computed Properties

• Exact Mass: 352.193586
• Monoisotopic Mass: 352.193586
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 16
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 7

Experimental Properties

• Density: 1.027
• Boiling Point: 469.7°Cat760mmHg
• Flash Point: 237.9°C
• Refractive Index: 1.473